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Compound of Interest

Compound Name: Benzylboronic acid pinacol ester

Cat. No.: B2755453

This document provides detailed guidance on the safe and compliant disposal of
Benzylboronic acid pinacol ester (CAS No. 87100-28-5), a reagent commonly used in
research and development.[1][2] Adherence to these procedures is critical to ensure the safety
of laboratory personnel and to minimize environmental impact.

l. Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all relevant personnel are familiar with the
hazards associated with Benzylboronic acid pinacol ester. Always handle this chemical in a
well-ventilated area and wear appropriate personal protective equipment (PPE), including
chemical safety goggles, gloves, and a lab coat.[3][4] Avoid creating dust and prevent contact
with skin and eyes.

Il. Chemical and Physical Properties

A summary of the key physical and chemical properties of Benzylboronic acid pinacol ester
is provided in the table below.
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Property Value

Physical State Liquid[3]

Appearance Colorless[3]
Molecular Formula C13 H19 BO2[3]
Molecular Weight 218.10 g/mol [3]
Boiling Point 65 °C / 149 °F[3]
Flash Point >110°C /> 230 °F[3]
Specific Gravity 0.98 g/cm3 [3]

Strong oxidizing agents, strong acids, strong

Incompatibilities
bases.[3][4][5]

Under fire conditions, can produce carbon

Hazardous Decomposition monoxide, carbon dioxide, and oxides of boron.

[5]

lll. Step-by-Step Disposal Protocol

The disposal of Benzylboronic acid pinacol ester must be conducted in accordance with
local, state, and federal regulations. The following protocol outlines the recommended steps for
its proper disposal.

Step 1: Waste Collection and Segregation

» Collect waste Benzylboronic acid pinacol ester and any contaminated materials (e.g.,
pipette tips, absorbent paper) in a dedicated, properly labeled, and sealed waste container.

» Do not mix with other waste streams, especially incompatible materials such as strong
oxidizing agents.[3]

Step 2: Container Labeling

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Benzylboronic acid pinacol ester,"” and the associated hazards (e.g., "Harmful,” "Irritant”).
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Step 3: Temporary Storage

o Store the sealed waste container in a cool, dry, and well-ventilated secondary containment
area designated for hazardous chemical waste.

e Ensure the storage area is away from heat sources and incompatible materials.[6]
Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

e The primary recommended method of disposal is incineration in a licensed facility equipped
with an afterburner and scrubber to handle the hazardous decomposition products.[7]

 Alternatively, disposal may occur at a licensed landfill specifically designated for chemical
waste.[7]

o Crucially, do not dispose of Benzylboronic acid pinacol ester down the drain or in regular
trash.[4][6]

IV. Spill and Emergency Procedures

In the event of a spill, evacuate unnecessary personnel and ensure the area is well-ventilated.
Wearing appropriate PPE, contain the spill using an inert absorbent material like vermiculite or
sand.[7] Sweep or shovel the material into a suitable container for disposal. For detailed
emergency procedures, consult the Safety Data Sheet (SDS).

V. Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Benzylboronic acid
pinacol ester.
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Caption: Disposal workflow for Benzylboronic acid pinacol ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2755453?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/benzylboronic-acid-pinacol-ester.htm
https://www.bjoka-vip.com/view/goto.aspx?viewtype=getmsds&id=436581&msdstype=en
https://www.fishersci.com/store/msds?partNumber=AAH32523&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC445220250&productDescription=PHENYLBORONIC+ACID+PINAC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC433920050&productDescription=4-BENZYLPHENYLBORONIC+AC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/663212?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://www.benchchem.com/product/b2755453#benzylboronic-acid-pinacol-ester-proper-disposal-procedures
https://www.benchchem.com/product/b2755453#benzylboronic-acid-pinacol-ester-proper-disposal-procedures
https://www.benchchem.com/product/b2755453#benzylboronic-acid-pinacol-ester-proper-disposal-procedures
https://www.benchchem.com/product/b2755453#benzylboronic-acid-pinacol-ester-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2755453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2755453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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